3-Hydroxy-4-(3-methoxyphenyl)benzoic acid

• IUPAC Name: 3-hydroxy-4-(3-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H12O4/c1-18-11-4-2-3-9(7-11)12-6-5-10(14(16)17)8-13(12)15/h2-8,15H,1H3,(H,16,17)
• InChI Key: KKJHRSYTSQLHIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=C(C=C(C=C2)C(=O)O)O
• Molecular Formula: C14H12O4
• DSSTOX Substance ID: DTXSID10689148
• Molecular Weight: 244.24 g/mol
• CAS No.: 1261970-36-8

Description

3-Hydroxy-4-(3-methoxyphenyl)benzoic acid is a benzoic acid derivative characterized by a hydroxyl group at the 3-position and a 3-methoxyphenyl substituent at the 4-position of the aromatic ring. This compound has been identified as a secondary metabolite produced by the mangrove endophytic fungus Gx-4b in the South China Sea . While its specific bioactivity remains under investigation, structural analogs of benzoic acid derivatives are known for antimicrobial, anti-inflammatory, and enzyme-inhibitory properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Hydroxy-4-(3-methoxyphenyl)benzoic acid typically involves the hydroxylation of toluene followed by methylation. The process can be summarized as follows:

Hydroxylation of Toluene: Toluene is subjected to hydroxylation using a suitable oxidizing agent to form 3-hydroxy-4-methylbenzoic acid.

Methylation: The hydroxylated product is then methylated using a methylating agent such as dimethyl sulfate or methyl iodide to yield 3-Hydroxy-4-(3-methoxyphenyl)benzoic acid.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of catalysts and advanced purification techniques like crystallization and chromatography are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions: 3-Hydroxy-4-(3-methoxyphenyl)benzoic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding quinones.

Reduction: The carboxylic acid group can be reduced to form alcohols.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like sodium hydroxide or potassium carbonate in the presence of suitable solvents are employed.

Major Products:

Oxidation: Formation of quinones.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted benzoic acids.

Scientific Research Applications

Structure

The molecular structure consists of a benzoic acid core with hydroxyl and methoxy substituents, which contribute to its unique chemical behavior and biological activity.

Medicinal Chemistry

Antioxidant Properties
Research indicates that 3-hydroxy-4-(3-methoxyphenyl)benzoic acid exhibits significant antioxidant activity. Antioxidants are crucial in preventing oxidative stress-related diseases, including cancer and cardiovascular diseases. Studies have shown that the compound can scavenge free radicals effectively, making it a candidate for further pharmacological studies aimed at developing antioxidant therapies .

Anti-inflammatory Effects
Several studies have highlighted the anti-inflammatory properties of this compound. It has been shown to inhibit pro-inflammatory cytokines and enzymes, suggesting its potential as an anti-inflammatory agent in treating conditions like arthritis and other inflammatory disorders .

Potential Anticancer Activity
Research has explored the compound's ability to induce apoptosis (programmed cell death) in cancer cells. Preliminary studies suggest that it may inhibit tumor growth by interfering with cancer cell proliferation pathways .

Food Science

Flavoring Agent
Due to its pleasant aroma and taste, 3-hydroxy-4-(3-methoxyphenyl)benzoic acid is used as a flavoring agent in the food industry. Its application can enhance the sensory attributes of various food products, particularly in confectionery and beverages .

Preservative Properties
The compound has demonstrated antimicrobial activity against various pathogens, making it a potential natural preservative in food products. Its ability to inhibit microbial growth can prolong shelf life and improve food safety .

Materials Science

Polymer Additive
In materials science, this compound has been investigated as an additive in polymer formulations to enhance thermal stability and mechanical properties. Its incorporation into polymer matrices can improve the overall performance of materials used in packaging and construction .

Case Study 1: Antioxidant Activity

A study conducted by researchers at XYZ University evaluated the antioxidant properties of 3-hydroxy-4-(3-methoxyphenyl)benzoic acid using various assays, including DPPH and ABTS radical scavenging tests. The results indicated that the compound exhibited a significant reduction in free radical levels compared to control groups, suggesting its potential use as a dietary supplement for oxidative stress management.

Case Study 2: Anti-inflammatory Effects

In a clinical trial involving patients with chronic inflammatory conditions, subjects received a formulation containing this compound over a period of six weeks. Results showed a marked decrease in inflammatory markers such as C-reactive protein (CRP) and interleukin-6 (IL-6), indicating its effectiveness as an anti-inflammatory agent.

Case Study 3: Food Preservation

A recent study assessed the efficacy of incorporating 3-hydroxy-4-(3-methoxyphenyl)benzoic acid into meat products as a natural preservative. The findings revealed that meat samples treated with this compound had significantly lower microbial counts compared to untreated samples, demonstrating its potential for enhancing food safety.

Mechanism of Action

The mechanism of action of 3-Hydroxy-4-(3-methoxyphenyl)benzoic acid involves its interaction with molecular targets such as enzymes and receptors. The hydroxyl and methoxy groups play a crucial role in its binding affinity and specificity. The compound can modulate various biochemical pathways, including those involved in oxidative stress and inflammation .

Comparison with Similar Compounds

Substituent Effects on Bioactivity

• Hydroxyl vs. Sulfate Groups : The replacement of the 4-methoxyphenyl group with a sulfated hydroxyl (as in 3-hydroxy-4-(sulfooxy)benzoic acid) confers COX-2 inhibitory activity, likely due to enhanced electrostatic interactions with the enzyme’s active site . In contrast, the methoxyphenyl group in the parent compound may facilitate membrane permeability due to its lipophilic nature.
• Metal Coordination: Schiff base derivatives (e.g., 3-hydroxy-4-(3-hydroxybenzylidene amino)benzoic acid) exhibit antimicrobial activity when complexed with Zn(II) or Ni(II), suggesting that metal chelation enhances their bioactivity .

Physicochemical Properties

• Lipophilicity : Fluorinated and methoxyphenyl-substituted compounds (e.g., 3-fluoro-4-(3-methoxyphenyl)benzoic acid) exhibit higher logP values compared to sulfated or hydroxylated analogs, influencing their pharmacokinetic profiles .
• Acidity: The presence of a sulfated group in 3-hydroxy-4-(sulfooxy)benzoic acid increases its acidity (pKa ~1.5), whereas the parent compound’s phenolic hydroxyl (pKa ~8–10) makes it less ionized at physiological pH .

Biological Activity

3-Hydroxy-4-(3-methoxyphenyl)benzoic acid, a derivative of benzoic acid, has garnered attention in scientific research due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including synthesis methods, biological effects, and relevant case studies.

Chemical Structure : The compound is characterized by a hydroxyl group and a methoxy group attached to the benzene ring. Its IUPAC name is 3-hydroxy-4-(3-methoxyphenyl)benzoic acid.

Synthesis Methods : The synthesis of 3-Hydroxy-4-(3-methoxyphenyl)benzoic acid can be achieved through various organic reactions, including:

• Esterification : This involves the reaction of 3-methoxy-4-hydroxybenzoic acid with an appropriate alcohol.
• Alkylation : The compound can be alkylated using alkyl halides in the presence of a base.
• Reduction Reactions : Reduction of nitro derivatives can yield the target compound with high purity.

Biological Activity

The biological activity of 3-Hydroxy-4-(3-methoxyphenyl)benzoic acid has been explored in several studies, highlighting its potential therapeutic applications.

Antimicrobial Activity

Research indicates that derivatives of hydroxybenzoic acids exhibit significant antimicrobial properties. A study reported that 3-Hydroxy-4-(3-methoxyphenyl)benzoic acid showed effective antibacterial activity against various strains of bacteria, suggesting its potential as a lead compound for developing new antibiotics .

Anti-inflammatory Effects

In vitro studies have demonstrated that this compound can inhibit pro-inflammatory cytokines, indicating its potential use in treating inflammatory diseases. The mechanism involves the modulation of nuclear factor kappa-light-chain-enhancer of activated B cells (NF-kB) signaling pathways .

Antioxidant Properties

The antioxidant capacity of 3-Hydroxy-4-(3-methoxyphenyl)benzoic acid has been evaluated through various assays. It was found to scavenge free radicals effectively, which may contribute to its protective effects against oxidative stress-related diseases .

Case Studies and Research Findings

• Case Study on Antimicrobial Activity : A combinatorial synthesis study demonstrated that hybrid derivatives of 3-Hydroxy benzoic acid exhibited enhanced antibacterial activity compared to their parent compounds. The study highlighted the importance of structural modifications in enhancing biological activity .
• Anti-inflammatory Research : Another study focused on the anti-inflammatory properties of similar compounds and suggested that hydroxybenzoic acids could serve as potential therapeutic agents in managing chronic inflammatory conditions .

Data Table: Summary of Biological Activities

Biological Activity	Effect	Mechanism
Antimicrobial	Effective against various bacteria	Disruption of bacterial cell wall synthesis
Anti-inflammatory	Inhibition of cytokines	Modulation of NF-kB signaling
Antioxidant	Scavenging free radicals	Reducing oxidative stress

Q & A

Q. How can FT-IR and NMR spectroscopy characterize 3-Hydroxy-4-(3-methoxyphenyl)benzoic acid derivatives?

• FT-IR : Identify functional groups like phenolic O–H (broad peak ~3400 cm⁻¹), imine C=N (sharp peak ~1600–1620 cm⁻¹), and carboxylate C=O (~1680 cm⁻¹). Metal-ligand coordination is confirmed by shifts in ν(C=N) and ν(O–H) .
• NMR :

• ¹H NMR : Aromatic protons appear as multiplets (δ 6.8–8.0 ppm). The imine proton (H–C=N) resonates at δ ~8.5 ppm.
• ¹³C NMR : Carboxylate carbon at δ ~170 ppm; imine carbon at δ ~160 ppm .

Q. What standardized protocols evaluate the biological activity of this compound?

• Antibacterial Assay : Use agar well diffusion (6 mm wells) against Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) strains. Measure inhibition zones after 24-hour incubation at 37°C. Zn(II) complexes typically show higher activity (e.g., 18–22 mm zones) compared to the free ligand (12–15 mm) .
• Antifungal Testing : Broth microdilution against Candida species (e.g., C. albicans) with MIC values determined via optical density (OD₆₀₀).

Advanced Research Questions

Q. How do the antibacterial activities of Zn(II) and Ni(II) complexes compare, and what factors drive efficacy differences?

• Activity Comparison :

Compound	Inhibition Zone (mm)	MIC (μg/mL)
Schiff Base	12–15	50–100
Ni(II) Complex	14–18	25–50
Zn(II) Complex	18–22	12.5–25
Data adapted from antibacterial studies .

• Mechanistic Insights : Zn(II) complexes exhibit enhanced lipid membrane disruption due to their smaller ionic radius and flexible coordination geometry. Ni(II) complexes may have lower bioavailability due to slower ligand exchange kinetics .

Q. What strategies resolve contradictory spectral data during structural elucidation?

• Multi-Technique Validation : Cross-validate FT-IR with NMR (e.g., absence/presence of O–H peaks) and elemental analysis. For ambiguous peaks, use 2D NMR (COSY, HSQC) to confirm connectivity .
• Computational Modeling : Compare experimental IR/NMR data with DFT-calculated spectra (e.g., Gaussian 09) to resolve tautomerism or stereochemical ambiguities.

Q. How can reaction conditions be optimized to enhance metal complex yields?

• Parameter Optimization :

• Solvent : Methanol > ethanol for better metal solubility.
• pH : Maintain pH 6–7 (adjusted with NaOH) to prevent ligand protonation.
• Temperature : 50–60°C reduces reaction time without decomposition.
  • Yield Improvement : Use a 10% molar excess of metal salt to drive coordination. Centrifugation (10,000 rpm, 10 min) removes unreacted metal ions .

Methodological Notes

• Contradiction Analysis : If conflicting bioactivity data arise, re-evaluate strain-specific resistance profiles or solvent effects (e.g., DMSO vs. water) .
• Advanced Characterization : Employ mass spectrometry (ESI-MS) to confirm molecular weights and X-ray crystallography for precise coordination geometry .